Cas no 941877-83-4 (2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 941877-83-4
• MF: C₁₅H₁₁BrN₂OS₂
• MW: 379.294639825821
• CID: 5499372
• Update Time: 2025-05-19

2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-N-[4-(methylthio)-2-benzothiazolyl]-
• 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

• Inchi： 1S/C15H11BrN2OS2/c1-20-11-7-4-8-12-13(11)17-15(21-12)18-14(19)9-5-2-3-6-10(9)16/h2-8H,1H3,(H,17,18,19)
• InChI Key： FLSNFTNUQFYDMM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(SC)C=CC=C2S1)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide

Recent Advances in the Study of 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS: 941877-83-4)

The compound 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS: 941877-83-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and characterization of 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide, with particular emphasis on its structural properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and stability. These studies have laid the groundwork for further investigations into its biological activity, particularly its interactions with cellular targets and potential therapeutic effects.

One of the key areas of interest has been the compound's potential as an inhibitor of specific enzymes or signaling pathways. Preliminary in vitro studies have demonstrated that 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide exhibits promising activity against certain kinases and proteases, which are often implicated in disease processes such as cancer and inflammation. These findings suggest that the compound may serve as a valuable scaffold for the development of novel therapeutics targeting these pathways.

In addition to its enzymatic inhibition properties, recent research has explored the compound's potential as an antimicrobial agent. Studies have shown that 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide exhibits activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This has sparked interest in its potential application in addressing the growing challenge of antimicrobial resistance, particularly in clinical settings where conventional treatments are increasingly ineffective.

Further investigations into the compound's pharmacokinetic and pharmacodynamic properties are currently underway. Early results indicate that 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide possesses favorable absorption and distribution characteristics, although its metabolism and excretion profiles require further elucidation. These studies are critical for assessing the compound's suitability as a drug candidate and for guiding future optimization efforts.

In conclusion, the latest research on 2-bromo-N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylbenzamide (CAS: 941877-83-4) highlights its potential as a versatile and promising compound in the field of medicinal chemistry. Its demonstrated activity against various biological targets, coupled with its favorable physicochemical properties, positions it as a valuable candidate for further drug development. Continued research efforts are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings.